Ethyl 1-{[5-(butyrylamino)-2-piperazin-1-ylpyridin-3-yl]carbonyl}piperidine-4-carboxylate

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[4-(3-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C23H25ClN4O2/c1-15-6-5-11-27(13-15)22-18-7-3-4-8-19(18)23(30)28(26-22)14-21(29)25-17-10-9-16(2)20(24)12-17/h3-4,7-10,12,15H,5-6,11,13-14H2,1-2H3,(H,25,29)
• InChI Key: JNTBYTLXBZWSGU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NC4=CC(=C(C=C4)C)Cl
• Molecular Formula: C23H25ClN4O2
• Molecular Weight: 424.9 g/mol
• CAS No.: 1115905-58-2

Description

Ethyl 1-{[5-(butyrylamino)-2-piperazin-1-ylpyridin-3-yl]carbonyl}piperidine-4-carboxylate is a chemical compound. It is offered by Benchchem for CAS No. 1115905-58-2.

Scientific Research Applications

Catalytic Reactions

The compound's structure, featuring a piperazine ring, plays a significant role in novel carbonylation reactions. Research by Ishii et al. (1997) highlighted a Rhodium-catalyzed reaction involving N-(2-pyridinyl)piperazines with CO and ethylene, showcasing a novel carbonylation at a C−H bond in the piperazine ring. This process is pivotal for the regioselective carbonylation, essential in organic synthesis and pharmaceuticals (Ishii, Chatani, Kakiuchi, & Murai, 1997).

Material Science

In material science, the incorporation of piperazine units into coordination polymers has been explored. Ahmad et al. (2012) synthesized metal–organic hybrid materials using Co(II) salts and different pyridine-based coligands, including structures similar to the compound . These materials demonstrated unique crystal structures and magnetic properties, useful for designing new magnetic materials (Ahmad, Sharma, Das, Poddar, & Bharadwaj, 2012).

Medicinal Chemistry

The piperazine and pyridine motifs found in the compound are commonly used in medicinal chemistry for their biological activities. For example, compounds containing the piperazine ring have been investigated for their antimicrobial activities. Başoğlu et al. (2013) synthesized ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with various nuclei, revealing considerable antimicrobial activities against test microorganisms. This underscores the potential of such structures in developing new antimicrobial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Chemical Synthesis

The versatility of ethyl piperazine-1-carboxylate derivatives in chemical synthesis has been demonstrated through various reactions. Milosevic et al. (2015) explored microwave-assisted treatment of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate with primary aliphatic amines, including piperazine, to produce carboxamides. This method highlights the utility of such compounds in synthesizing derivatives with potential biological activities (Milosevic, Šterbal, Feguš, Baškovč, Prek, Grošelj, Stanovnik, & Svete, 2015).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various pharmacological applications .

Mode of Action

Piperidine derivatives are known to interact with their targets in a variety of ways, leading to different biological and pharmacological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in a wide range of biological activities, indicating that they may affect multiple biochemical pathways .

Result of Action

Piperidine derivatives are known to have a wide range of pharmacological applications, suggesting that they can have diverse effects at the molecular and cellular levels .